Cas no 1807255-34-0 (2-Cyano-4-difluoromethoxy-6-ethylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-4-difluoromethoxy-6-ethylbenzenesulfonyl chloride
• CAS No: 1807255-34-0
• MF: C₁₀H₈ClF₂NO₃S
• MW: 295.690227508545
• CID: 5009611
• Update Time: 2025-08-02

2-Cyano-4-difluoromethoxy-6-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-difluoromethoxy-6-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClF2NO3S/c1-2-6-3-8(17-10(12)13)4-7(5-14)9(6)18(11,15)16/h3-4,10H,2H2,1H3
• InChI Key： OXKFMQBJWOORIK-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(=CC=1CC)OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 428
• XLogP3: 3.4
• Topological Polar Surface Area: 75.5

Additional information on 2-Cyano-4-difluoromethoxy-6-ethylbenzenesulfonyl chloride

2-Cyano-4-Difluoromethoxy-6-Ethylbenzenesulfonyl Chloride: A Comprehensive Overview

2-Cyano-4-difluoromethoxy-6-ethylbenzenesulfonyl chloride, identified by the CAS number 1807255-34-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of 2-cyano-4-difluoromethoxy-6-ethylbenzenesulfonyl chloride is characterized by a benzenesulfonyl core, which serves as the central framework for the molecule. Attached to this core are three substituents: a cyano group at the 2-position, a difluoromethoxy group at the 4-position, and an ethyl group at the 6-position. These substituents contribute to the compound's reactivity, stability, and functional versatility.

Recent studies have highlighted the importance of benzenesulfonyl chlorides as key intermediates in organic synthesis, particularly in the construction of bioactive molecules and advanced materials. The presence of electron-withdrawing groups such as cyano and difluoromethoxy enhances the electrophilic character of the sulfonyl group, making it highly reactive toward nucleophilic attack. This property makes 2-cyano-4-difluoromethoxy-6-ethylbenzenesulfonyl chloride an ideal candidate for use in sulfonation reactions, where it can transfer its sulfonyl group to nucleophiles such as amines, alcohols, or phenols.

The ethyl group at the 6-position introduces steric bulk into the molecule, which can influence both its reactivity and selectivity in chemical reactions. This steric effect is particularly useful in controlling the regioselectivity of substitution reactions, allowing chemists to direct the attack of nucleophiles to specific positions on the aromatic ring. Such control is critical in the synthesis of complex molecules with defined stereochemistry and functionality.

In terms of applications, 2-cyano-4-difluoromethoxy-6-ethylbenzenesulfonyl chloride has shown promise in several areas:

Agricultural Chemistry: The compound has been explored as a potential precursor for agrochemicals, including herbicides and fungicides. Its ability to undergo selective substitution reactions enables the creation of bioactive derivatives with enhanced efficacy and reduced environmental impact.

MATERIALS SCIENCE: Researchers have investigated its use in synthesizing advanced polymers and coatings with tailored properties such as high thermal stability and chemical resistance.

BIOLOGICAL APPLICATIONS: The compound's reactivity makes it a valuable tool in medicinal chemistry for constructing bioactive molecules with potential therapeutic applications.

The synthesis of 2-cyano-4-difluoromethoxy-6-ethylbenzenesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing production costs and environmental footprint.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its reactive nature. Proper personal protective equipment (PPE) should be used during synthesis and manipulation to minimize exposure risks.

In conclusion, CAS No: 1807255340, or more specifically, 2-cyano-4-difluoromethoxy-6-Ethylbenzenesulfonyl Chloride, represents a versatile building block in modern organic chemistry with diverse applications across multiple disciplines. Its unique combination of structural features positions it as an essential intermediate for developing innovative chemical products and materials.